N-cyclopentyl-2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide

• IUPAC Name: N-cyclopentyl-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• InChI: InChI=1S/C18H20N4O2/c1-12-20-21-18(24-12)16-10-13-6-2-5-9-15(13)22(16)11-17(23)19-14-7-3-4-8-14/h2,5-6,9-10,14H,3-4,7-8,11H2,1H3,(H,19,23)
• InChI Key: KWOSAWGERBCIOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)C2=CC3=CC=CC=C3N2CC(=O)NC4CCCC4
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

N-cyclopentyl-2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N-cyclopentyl-2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide is not fully understood, but it is believed to act as a partial agonist at the dopamine D2 receptor. This receptor is involved in the reward pathway in the brain, making it a potential target for the treatment of drug addiction.
Biochemical and Physiological Effects:
Studies have shown that N-cyclopentyl-2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide has anxiolytic and antidepressant effects in animal models. Additionally, it has been shown to increase dopamine release in the brain, which may be responsible for its potential as a treatment for drug addiction.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclopentyl-2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide in lab experiments is its potential as a treatment for drug addiction. Additionally, its effects on the dopamine system make it a potential tool for studying the reward pathway in the brain. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results from experiments.

Future Directions

There are several future directions for research on N-cyclopentyl-2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide. One area of interest is its potential as a treatment for drug addiction, particularly for cocaine and methamphetamine addiction. Additionally, further studies are needed to fully understand its mechanism of action and its effects on the dopamine system. Finally, it may be useful to explore the potential of N-cyclopentyl-2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide as a tool for studying the reward pathway in the brain.

Synthesis Methods

The synthesis method for N-cyclopentyl-2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide involves a series of chemical reactions. The starting material is 5-methyl-1,3,4-oxadiazole-2-carboxylic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 2-(cyclopentylamino)acetic acid to form the desired product, N-cyclopentyl-2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide.

Scientific Research Applications

N-cyclopentyl-2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide has potential applications in scientific research, particularly in the field of neuroscience. It has been studied for its effects on the dopamine system and its potential as a treatment for drug addiction. Additionally, it has been shown to have anxiolytic and antidepressant effects in animal models.